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Compound of Interest

Compound Name: 3-Hydroxyundecanedioic acid

CAS No.: 103810-56-6

Cat. No.: B14341019

Get Quote

Executive Summary
The accurate quantification of 3-hydroxydicarboxylic acids (3-OH-DCAs) in urine and plasma is

the "gold standard" for diagnosing Long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD)

deficiency and other mitochondrial fatty acid beta-oxidation defects. While even-chain

homologues (C6, C8, C10, C12, C14) are well-established disease biomarkers, 3-
Hydroxyundecanedioic acid (C11) serves a unique and critical role in modern mass

spectrometry workflows.

This guide outlines the use of 3-Hydroxyundecanedioic acid as a Non-Deuterated Internal

Standard (IS) and Chromatographic Performance Calibrator. Due to its odd-chain length, it is

biologically rare in standard mammalian metabolism (unlike the abundant even-chain markers),

making it an ideal cost-effective alternative to isotopically labeled standards for normalizing

recovery and retention time.
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Property Specification

Chemical Name 3-Hydroxyundecanedioic acid

Synonyms
3-Hydroxy-1,11-undecanedioic acid; 3-OH-C11-

DCA

Molecular Formula C₁₁H₂₀O₅

Molecular Weight 232.27 g/mol

Monoisotopic Mass 232.1311 Da

pKa (Predicted) ~4.4 (COOH), ~4.8 (COOH)

Solubility
Soluble in Methanol, Ethanol, Acetonitrile;

slightly soluble in water.

Stability
Stable at -20°C (Solid); Solutions stable for 1

week at 4°C.

Structural Significance
The compound consists of an 11-carbon backbone with carboxyl groups at both ends and a

hydroxyl group at the beta-position (C3). In Reversed-Phase Chromatography (RPC), it elutes

precisely between the major pathological markers 3-hydroxysebacic acid (C10) and 3-

hydroxydodecanedioic acid (C12), making it a perfect "molecular ruler" for retention time

indexing.

Biological Context & Mechanism[1][2]
To understand the utility of this standard, one must visualize the metabolic failure it helps

detect. In LCHAD deficiency, long-chain fatty acids are only partially oxidized. They are

diverted to the omega-oxidation pathway, creating dicarboxylic acids, which then undergo

limited beta-oxidation from the ends, resulting in the accumulation of 3-hydroxydicarboxylic

acids.[1][2]

Diagram 1: Metabolic Origin & Analytical Relevance
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This diagram illustrates how 3-OH-DCAs are formed and where the C11 standard fits into the

analytical window.
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Caption: Metabolic shunt pathway in LCHAD deficiency leading to 3-OH-DCA excretion. The

C11 standard provides a unique reference point distinct from disease markers.

Analytical Protocol: LC-MS/MS Quantification
This protocol utilizes Negative Electrospray Ionization (ESI-) due to the acidic nature of the

analyte.
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Standard Preparation[5][6][7][8]
Stock Solution (1 mg/mL): Dissolve 1 mg of 3-Hydroxyundecanedioic acid in 1 mL of

Methanol (LC-MS grade). Store at -20°C.

Working Internal Standard (IS) Solution (10 µg/mL): Dilute the stock 1:100 in 50:50

Methanol:Water.

Calibration Curve: Prepare a series of calibrators (0.1 – 50 µM) containing the target

analytes (3-OH-C10, 3-OH-C12) and spike the C11 IS at a constant concentration (e.g., 5

µM) into each.

Sample Preparation (Urine)
Method: Dilute-and-Shoot (High Throughput) or Solid Phase Extraction (High Sensitivity).

Workflow A: Dilute-and-Shoot

Thaw urine sample at room temperature. Vortex.

Centrifuge at 12,000 x g for 5 minutes to remove particulates.

Transfer 50 µL of supernatant to a vial.

Add 450 µL of Working IS Solution (containing 3-Hydroxyundecanedioic acid).

Vortex and inject.

Workflow B: Solid Phase Extraction (SPE) - Recommended for Cleanliness Cartridge: Weak

Anion Exchange (WAX)

Condition: 1 mL Methanol -> 1 mL Water.

Load: 100 µL Urine + 10 µL C11 IS + 200 µL Formic Acid (0.1%).

Wash: 1 mL 2% Formic Acid -> 1 mL Methanol.

Elute: 500 µL 5% Ammonium Hydroxide in Methanol.
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Dry down under Nitrogen and reconstitute in Mobile Phase A.

LC-MS/MS Conditions
Chromatography:

Column: C18 Reversed-Phase (e.g., Waters HSS T3 or Agilent Zorbax SB-C18), 2.1 x 100

mm, 1.8 µm. Note: High aqueous stability is required to retain polar DCAs.

Mobile Phase A: 0.1% Formic Acid in Water.[3]

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient:

0-1 min: 5% B

1-8 min: 5% -> 95% B

8-10 min: 95% B

10.1 min: 5% B (Re-equilibration)

Mass Spectrometry (MRM Parameters):

Ionization: ESI Negative Mode.

Source Temp: 350°C.
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Analyte
Precursor Ion
(m/z)

Product Ion
(m/z)

Collision
Energy (eV)

Type

3-OH-Sebacic

(C10)
217.1 173.1 (M-CO2) 15 Target

3-OH-

Undecanedioic

(C11)

231.1 187.1 (M-CO2) 15 Int. Std.

3-OH-

Undecanedioic

(C11)

231.1 213.1 (M-H2O) 12 Qualifier

3-OH-

Dodecanedioic

(C12)

245.2 201.2 (M-CO2) 16 Target
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Caption: Step-by-step analytical workflow using 3-Hydroxyundecanedioic acid for

normalization.

Validation & Performance Metrics
When validating this method, the following criteria confirm the suitability of 3-
Hydroxyundecanedioic acid as a standard:

Resolution (Rs): The C11 peak must be baseline resolved (Rs > 1.5) from the C10 and C12

peaks. This confirms that the "odd-chain" spacer is functioning correctly and not interfering

with disease markers.
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Matrix Effects: As an IS, C11 should exhibit ion suppression/enhancement profiles similar to

C10 and C12.

Acceptance: Matrix Factor normalized by IS should be between 0.85 and 1.15.

Linearity: The response ratio (Analyte Area / C11 Area) should be linear (

) across the physiological range (0.5 – 100 µmol/L).

Troubleshooting Guide
Issue: C11 Peak Splitting.

Cause: pH mismatch between sample and mobile phase.

Solution: Ensure sample is acidified (pH < 3) before injection to match the mobile phase.

Issue: High Background for C11.

Cause: Rare metabolic condition (e.g., odd-chain fatty acid oxidation defect) or dietary

interference.

Solution: Run a "blank" urine without IS spike to verify endogenous levels. If high, switch

to a deuterated standard (though C11 is usually negligible).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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